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Compound of Interest

Compound Name: 2,4-Dimethyl-1-pentanol

Cat. No.: B1329443

Dimethylpentanols, a group of structural isomers with the chemical formula C7H160, represent
a fascinating class of higher alcohols. While sharing the same molecular weight, their varied
arrangements of two methyl groups and a hydroxyl group on a pentane backbone result in
distinct physicochemical properties. This structural diversity is the cornerstone of their utility,
dictating everything from their solvency power and reaction kinetics to their olfactory profiles
and combustion characteristics.

Unlike their lower-alcohol counterparts such as ethanol and butanol, which have been
extensively studied, the specific applications of dimethylpentanol isomers are more specialized.
They serve not as bulk commodities, but as functional molecules in a range of fields, from fine
chemical synthesis to the formulation of fragrances.[1] This guide provides a comparative
analysis of the most prominent dimethylpentanol isomers, synthesizing data from technical
literature to offer researchers, chemists, and product developers a clear view of their respective
strengths and applications. We will explore how subtle changes in molecular architecture
influence their function as solvents, chemical intermediates, and fragrance components,
supported by comparative data and established experimental protocols.

Caption: Key structural isomers of dimethylpentanol.

Part 1: Comparative Physicochemical and Safety
Profiles
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The utility of a chemical in any application is fundamentally governed by its physical properties

and safety considerations. For dimethylpentanol isomers, properties like boiling point, density,

and flash point are critical determinants for their use as solvents or fuel additives. These

properties are directly influenced by the degree of branching and the position of the hydroxyl

group, which affects intermolecular forces such as hydrogen bonding and van der Waals

interactions.

The following table summarizes key data for several commercially available dimethylpentanol

isomers, providing a basis for comparison and selection in research and development.

2,2-Dimethyl-3- 2,3-Dimethyl-3- 2,4-Dimethyl-3-
Property

pentanol pentanol pentanol
CAS Number 3970-62-5[2] 595-41-5[3] 600-36-2
Synonym Diisopropylcarbinol
Molecular Weight 116.20 g/mol [2] 116.20 g/mol [4] 116.20 g/mol [5]
Boiling Point (°C) 132[6] 140[3] 139-140
Density (g/mL at

0.825[6] 0.833[3] 0.829
25°C)
Refractive Index

1.423[6] 1.428[3] 1.425
(n20/D)
Flash Point (°C) 38[6] 41[3] 37

GHS Hazard Codes

H226, H315, H319,
H335[6]

H226, H315, H319,
H335[3]

H226, H302, H315,
H318, H335

Signal Word

Warning|[6]

Warning([3]

Danger

Expert Analysis: The relatively high boiling points (132-140 °C) and low volatility of these

isomers make them suitable for applications requiring stable liquid media at elevated

temperatures, such as in organic synthesis or as carriers in fragrance formulations.[3][6][7] The

"Danger” signal word and H318 (Causes serious eye damage) code for 2,4-dimethyl-3-

pentanol suggest it is more hazardous upon contact than the other isomers listed, a critical

consideration for handling and formulation in personal care products.
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Part 2: Key Application Domains - A Comparative
Analysis

The distinct properties of each dimethylpentanol isomer have led to their adoption in several
key industrial and research areas.

Fragrance and Flavor Agents

Several dimethylpentanol isomers are valued in the fragrance industry, either as direct
components or as intermediates for synthesizing more complex aroma chemicals.[5][8] Their
characteristically mild, often fruity or mellow scents allow them to be incorporated into a variety
of products.[9][10]

» 2,3-Dimethyl-3-pentanol: Described as having a "special mellow fragrance" and a "fruity
odor".[4][9] It is used as an ingredient in fragrances to impart these specific notes.[9]

e 2,4-Dimethyl-3-pentanol: Noted for its "mild, fruity odor," it is utilized as a fragrance
ingredient in personal care products like lotions and creams.[10] It also serves as a crucial
building block for synthesizing other, more intricate aroma molecules.[5]

o 2,2-Dimethyl-1-pentanol: Also finds use in fragrance and flavoring formulations due to its
pleasant scent.[11]

The choice of isomer depends on the desired olfactory profile. The subtle structural differences
can lead to significant variations in how the molecule interacts with olfactory receptors.[10]
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Dimethylpentanol
Isomer

Carboxylic Acid
or Acyl Halide

Ester Derivative
Aroma Compound

Esterification

Dissolve 3,3-Dimethyl-2-pentanol
in anhydrous DCM

l

Add Pyridinium Chlorochromate (PCC)

:

Stir vigorously at Room Temp
(2-4 hours)

Monitor reaction progress
(TLC / GC)

Reaction Complete

Dilute with Diethyl Ether &
Filter through Silica Gel

l

Remove solvent under reduced pressure

Purify by Distillation to yield
3,3-Dimethyl-2-pentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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